Cas no 113984-64-8 (3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-fluorobenzaldehyde)

3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-fluorobenzaldehyde structure
113984-64-8 structure
Product Name:3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-fluorobenzaldehyde
CAS No:113984-64-8
MF:C19H33FO3Si2
MW:384.632931470871
CID:2612071
PubChem ID:13861690
Update Time:2025-04-21

3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-fluorobenzaldehyde
    • YVZZVIXBGZRDAY-UHFFFAOYSA-N
    • 3,5-bis-(tert-butyl-dimethyl-silanyloxy)-2-fluoro-benzaldehyde
    • 113984-64-8
    • SCHEMBL5882957
    • DTXSID50551390
    • 3,5-Bis{[tert-butyl(dimethyl)silyl]oxy}-2-fluorobenzaldehyde
    • Inchi: 1S/C19H33FO3Si2/c1-18(2,3)24(7,8)22-15-11-14(13-21)17(20)16(12-15)23-25(9,10)19(4,5)6/h11-13H,1-10H3
    • InChI Key: YVZZVIXBGZRDAY-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC1C(=C(C=O)C=C(C=1)O[Si](C)(C)C(C)(C)C)F

Computed Properties

  • Exact Mass: 384.19522614Da
  • Monoisotopic Mass: 384.19522614Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų
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